Cas no 38492-84-1 (1,3-dichloro-6-(trifluoromethyl)phenanthren-9-carboxaldehyde)

• Product Name: 1,3-dichloro-6-(trifluoromethyl)phenanthren-9-carboxaldehyde
• CAS No: 38492-84-1
• MF: C₁₆H₇Cl₂F₃O
• MW: 343.127393007278
• CID: 923576
• PubChem ID: 631177
• Update Time: 2025-04-19

1,3-dichloro-6-(trifluoromethyl)phenanthren-9-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-6-(trifluoromethyl)phenanthren-9-carboxaldehyde
• 1,3-dichloro-6-(trifluoromethyl)phenanthrene-9-carbaldehyde
• EINECS 253-972-5
• DTXSID90191815
• 9-Phenanthrenecarboxaldehyde, 1,3-dichloro-6-(trifluoromethyl)-
• 1,3-Dichloro-6-(trifluoromethyl)-9-phenanthrenecarbaldehyde #
• 38492-84-1
• 92M0HG0WF5
• NS00057150
• 1,3-Dichloro-6-trifluoromethyl-9-phenanthrenecarboxaldehyde
• UNII-92M0HG0WF5
• SCHEMBL8652241
• 1,3-Dichloro-6-(trifluoromethyl)-9-phenanthrenecarbaldehyde
• 1,3-DICHLORO-6-(TRIFLUOROMETHYL)-9-PHENANTHRENECARBOXALDEHYDE

• Inchi： 1S/C16H7Cl2F3O/c17-10-5-13-12-4-9(16(19,20)21)1-2-11(12)8(7-22)3-14(13)15(18)6-10/h1-7H
• InChI Key： ZBUKGLLJDMRAAF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C1=CC(C=O)=C1C=CC(C(F)(F)F)=CC=21)Cl

Computed Properties

• Exact Mass: 341.98271
• Monoisotopic Mass: 341.9826047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07